Cas no 138310-84-6 (N-(4-Bromophenyl)-N-phenylnaphthalen-1-amine)

• Product Name: N-(4-Bromophenyl)-N-phenylnaphthalen-1-amine
• CAS No: 138310-84-6
• MF: C₂₂H₁₆BrN
• MW: 374.273144721985
• MDL: MFCD11046471
• CID: 64524
• PubChem ID: 253661563
• Update Time: 2025-06-25

N-(4-Bromophenyl)-N-phenylnaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromophenyl)-N-phenylnaphthalen-1-amine
• N-(1-Naphthyl)-N-phenyl-4-bromoaniline
• N-(4-Bromophenyl)-N-phenyl-1-naphthylamine
• N-(4-bromophenyl)-N-phenyl-1-Naphthalenamine
• (4-bromophenyl)naphthalen-1-yl-phenylamine
• 1-[N-(4-Bromophenyl)anilino]naphthalene
• 1-Naphthalenamine,N-(4-bromophenyl)-N-phenyl
• 4-[(1-naphthyl)phenylamino]bromobenzene
• 4-bromo-4'-(1-naphthylphenylamino)benzene
• N-(4-bromophenyl)-1-naphthylphenylamine
• p-bromo-N-(1-naphthyl)-N-phenylaniline
• (4-Bromo-phenyl)-naphthalen-1-yl-phenyl-amine
• 1-Naphthalenamine,N-(4-bromophenyl)-N-phenyl-
• ABMCIJZTMPDEGW-UHFFFAOYSA-N
• BCP14294
• (4-Bro
• AKOS015911923
• F18764
• MFCD11046471
• B4299
• AS-66963
• 1-Naphthalenamine, N-(4-bromophenyl)-N-phenyl-
• 138310-84-6
• AC-24436
• A847350
• DTXSID30593374
• SCHEMBL1032732
• FT-0757183
• DB-063246

• MDL： MFCD11046471
• Inchi： 1S/C22H16BrN/c23-18-13-15-20(16-14-18)24(19-9-2-1-3-10-19)22-12-6-8-17-7-4-5-11-21(17)22/h1-16H
• InChI Key： ABMCIJZTMPDEGW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(C1C=CC=CC=1)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 373.04700
• Monoisotopic Mass: 373.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 3.2
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.381
• Melting Point: 91.0 to 100.0 deg-C
• Boiling Point: 502.9±33.0 °C at 760 mmHg
• Flash Point: 257.9±25.4 °C
• Refractive Index: 1.708
• PSA: 3.24000
• LogP: 7.07210
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

N-(4-Bromophenyl)-N-phenylnaphthalen-1-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-(4-Bromophenyl)-N-phenylnaphthalen-1-amine

Introduction to N-(4-Bromophenyl)-N-phenylnaphthalen-1-amine

N-(4-Bromophenyl)-N-phenylnaphthalen-1-amine, with the CAS number 138310-84-6, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a naphthalene ring system with two aromatic amine groups substituted with bromine and phenyl groups. The compound's structure is represented as C25H20BrN, with a molecular weight of approximately 399.37 g/mol.

The synthesis of N-(4-Bromophenyl)-N-phenylnaphthalen-1-amine typically involves multi-step reactions, including nucleophilic substitution and coupling reactions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels, making this compound more accessible for research and industrial applications. The compound's stability under various conditions has been extensively studied, revealing its potential for use in high-performance materials.

One of the most promising applications of N-(4-Bromophenyl)-N-phenylnaphthalen-1-amine lies in its use as an intermediate in the synthesis of advanced materials, such as organic semiconductors and optoelectronic devices. Researchers have explored its ability to form self-assembled monolayers (SAMs) and its compatibility with various deposition techniques, including spin-coating and thermal evaporation. These studies have demonstrated its potential for use in next-generation displays, sensors, and photovoltaic devices.

In addition to its material science applications, N-(4-Bromophenyl)-N-phenylnaphthalen-1-amine has also been investigated for its biological activity. Recent studies have shown that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound in drug discovery efforts. However, further research is required to fully understand its mechanism of action and toxicity profile.

The compound's electronic properties have been extensively studied using computational chemistry techniques, such as density functional theory (DFT). These studies have revealed that N-(4-Bromophenyl)-N-ph en yl naphthal en -1-amine possesses a relatively low HOMO-LUMO gap, which is advantageous for applications in organic electronics. Furthermore, its high thermal stability makes it a suitable candidate for use in high-temperature environments.

Recent advancements in the field of green chemistry have also led to the development of more sustainable synthesis routes for N-(4-Bromophenyl)-N-ph en yl naphthal en -1-amine. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to reduce reaction times and minimize waste generation. These innovations not only enhance the compound's accessibility but also align with global efforts to promote environmentally friendly chemical processes.

In conclusion, N-(4-Bromophenyl)-N-ph en yl naphthal en -1-amine is a versatile compound with a wide range of potential applications in materials science, electronics, and biomedicine. Its unique structure, combined with recent advances in synthetic methodologies and application studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in the development of cutting-edge technologies.